Cas no 902623-87-4 (1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 902623-87-4
• MF: C₂₅H₂₀FNO₃
• MW: 401.42961025238
• CID: 5504941
• PubChem ID: 20864570
• Update Time: 2025-07-19

1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS001818691
• 1-(3-fluorobenzyl)-6-methoxy-3-(4-methylbenzoyl)quinolin-4(1H)-one
• F3222-1936
• 1-[(3-fluorophenyl)methyl]-6-methoxy-3-(4-methylbenzoyl)quinolin-4-one
• 1-[(3-fluorophenyl)methyl]-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one
• 902623-87-4
• 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H20FNO3/c1-16-6-8-18(9-7-16)24(28)22-15-27(14-17-4-3-5-19(26)12-17)23-11-10-20(30-2)13-21(23)25(22)29/h3-13,15H,14H2,1-2H3
• InChI Key： PQIUJJYXOPMPDD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C(C(C2C=CC(C)=CC=2)=O)C(C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 401.14272166g/mol
• Monoisotopic Mass: 401.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS: 902623-87-4)

In recent years, the compound 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (CAS: 902623-87-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinolin-4-one scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with kinase enzymes, which play a critical role in cellular signaling pathways. Recent findings suggest that 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one exhibits selective inhibition against certain kinases, making it a potential candidate for the treatment of kinase-driven diseases such as cancer and inflammatory disorders. Structural-activity relationship (SAR) studies have further highlighted the importance of the fluorophenyl and methylbenzoyl moieties in enhancing binding affinity and selectivity.

Another significant advancement is the development of novel synthetic routes for this compound, aimed at improving yield and scalability. Researchers have reported a more efficient multi-step synthesis protocol, which not only reduces production costs but also minimizes the formation of undesirable by-products. This progress is crucial for facilitating future clinical development and large-scale manufacturing.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential in neurodegenerative diseases. Preliminary data indicate that 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one may exert neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings open new avenues for its application in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Ongoing research is focused on structural modifications to address these limitations while preserving its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one represents a versatile scaffold with broad therapeutic potential. The latest research underscores its significance in targeted therapy and highlights the need for further investigation to fully realize its clinical benefits. As the field advances, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.